Cas no 82657-69-0 ((3-Ethylphenyl)methanol)

• Product Name: (3-Ethylphenyl)methanol
• CAS No: 82657-69-0
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD09999852
• CID: 1085070
• PubChem ID: 104659
• Update Time: 2025-06-09

(3-Ethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Ethylphenyl)methanol
• 3-ethylphenylmethanol

• MDL： MFCD09999852
• Inchi： 1S/C9H12O/c1-2-8-4-3-5-9(6-8)7-10/h3-6,10H,2,7H2,1H3
• InChI Key： JBXKSUUBAYVELX-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Additional information on (3-Ethylphenyl)methanol

(3-Ethylphenyl)methanol (CAS No. 82657-69-0): A Comprehensive Overview of Properties, Applications, and Industry Trends

(3-Ethylphenyl)methanol, with the CAS number 82657-69-0, is a versatile aromatic alcohol widely utilized in organic synthesis, pharmaceuticals, and specialty chemicals. This compound, also known as 3-Ethylbenzyl alcohol, features a benzene ring substituted with an ethyl group at the meta-position and a hydroxymethyl functional group. Its unique structure makes it a valuable intermediate for synthesizing fragrances, agrochemicals, and advanced materials. In recent years, the demand for high-purity (3-Ethylphenyl)methanol has surged due to its role in green chemistry and sustainable manufacturing processes.

The chemical properties of (3-Ethylphenyl)methanol include a molecular formula of C₉H₁₂O, a molecular weight of 136.19 g/mol, and a boiling point of approximately 230–235°C. Its solubility in organic solvents like ethanol, acetone, and dichloromethane makes it ideal for reactions requiring polar aprotic conditions. Researchers and manufacturers often seek CAS 82657-69-0 suppliers for its consistent quality and compatibility with catalytic hydrogenation and oxidation reactions. The compound’s stability under mild acidic or basic conditions further enhances its utility in multi-step syntheses.

In the pharmaceutical industry, (3-Ethylphenyl)methanol serves as a precursor for active pharmaceutical ingredients (APIs) and chiral auxiliaries. Its derivatives are explored for their potential bioactivity, aligning with the growing interest in small-molecule drug discovery. Recent studies highlight its incorporation into antimicrobial and anti-inflammatory agents, addressing global health challenges such as antibiotic resistance. Additionally, the compound’s role in flavor and fragrance formulations caters to the booming cosmetics and food additive markets, where natural and synthetic aroma chemicals are in high demand.

From an industrial perspective, CAS 82657-69-0 is gaining traction in green chemistry initiatives. Companies are adopting eco-friendly catalytic methods to produce (3-Ethylphenyl)methanol with minimal waste, resonating with the circular economy trends. Questions like *“How is (3-Ethylphenyl)methanol synthesized sustainably?”* or *“What are the alternatives to traditional solvents in its production?”* reflect the industry’s shift toward environmentally benign processes. Innovations such as enzymatic catalysis and microwave-assisted reactions are being explored to enhance yield and reduce energy consumption.

The global market for (3-Ethylphenyl)methanol is influenced by regional regulations and the expansion of end-use sectors. In North America and Europe, stringent REACH and FDA guidelines drive the demand for high-purity aromatic alcohols, while Asia-Pacific emerges as a hub for cost-effective manufacturing. Searches for 82657-69-0 price trends or bulk suppliers of 3-Ethylbenzyl alcohol underscore the compound’s commercial significance. Analysts project steady growth, fueled by applications in electronic materials and liquid crystals for display technologies.

Quality control and analytical techniques are critical for CAS 82657-69-0 applications. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are standard methods to verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. FAQs like *“How to test (3-Ethylphenyl)methanol purity?”* or *“What are the storage conditions for 3-Ethylbenzyl alcohol?”* highlight end-users’ focus on material handling best practices. Proper storage in amber glass containers under inert atmospheres ensures long-term stability.

In conclusion, (3-Ethylphenyl)methanol (CAS No. 82657-69-0) is a multifaceted compound with expanding applications across industries. Its synthesis, properties, and market dynamics align with contemporary themes like sustainability, pharmaceutical innovation, and advanced material science. As research uncovers new derivatives and processes, this aromatic alcohol will remain a cornerstone of modern chemical manufacturing.